Cas no 2034338-77-5 (2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• CAS No: 2034338-77-5
• MF: C₁₃H₁₂ClF₄NO₂
• MW: 325.686496734619
• CID: 6439975
• PubChem ID: 121018931
• Update Time: 2025-10-28

2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one
• 2034338-77-5
• CHEMBL4920038
• 2-(2-chloro-6-fluorophenyl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethanone
• 2-(2-chloro-6-fluorophenyl)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone
• 2-(2-chloro-6-fluorophenyl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethan-1-one
• F6514-2899
• AKOS026692915

• Inchi： 1S/C13H12ClF4NO2/c14-10-2-1-3-11(15)9(10)4-12(20)19-5-8(6-19)21-7-13(16,17)18/h1-3,8H,4-7H2
• InChI Key： VGRQFMGAHHOXEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N1CC(C1)OCC(F)(F)F)=O)F

Computed Properties

• Exact Mass: 325.0492690g/mol
• Monoisotopic Mass: 325.0492690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one

Introduction to Compound with CAS No. 2034338-77-5 and Product Name: 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one

Compound with the CAS number 2034338-77-5 and the product name 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its chloro and fluoro substituted aromatic ring, as well as the presence of a trifluoroethoxy group, contribute to its unique chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The azetidinone core of the molecule is a key pharmacophore that has been extensively studied for its role in various biological pathways. Recent research has highlighted the importance of fluorinated compounds in drug design due to their ability to enhance metabolic stability and binding affinity. The introduction of fluorine atoms into the molecular structure can significantly alter the pharmacokinetic properties of a drug, making it a valuable modification in medicinal chemistry.

In the context of current pharmaceutical research, compounds like 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one are being explored for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to modulate kinase activity has been demonstrated in vitro, suggesting its potential as a lead compound for further development.

The trifluoroethoxy group in the molecule is particularly noteworthy, as it has been shown to improve solubility and bioavailability when incorporated into drug candidates. This group also contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution. The combination of these structural features makes this compound an attractive candidate for further investigation.

Recent studies have also explored the use of computational methods to predict the biological activity of such compounds. Molecular docking simulations have been employed to understand how this molecule interacts with target proteins. These simulations have provided valuable insights into the binding mechanism and have helped identify key residues that contribute to its activity. This approach has become increasingly important in drug discovery, as it allows researchers to rapidly screen large libraries of compounds for potential hits.

The chloro and fluoro substituents on the aromatic ring have been shown to influence the electronic properties of the molecule, which can affect its reactivity and interactions with biological targets. These substituents can also enhance the compound's stability against metabolic degradation, which is crucial for maintaining efficacy over time. The strategic placement of these groups can lead to improved pharmacological profiles, making them valuable tools in medicinal chemistry.

Furthermore, the synthesis of this compound has opened up new avenues for exploring related derivatives. By modifying specific parts of the molecular structure, researchers can generate libraries of compounds with varying biological activities. This approach has been successfully used in high-throughput screening campaigns to identify novel drug candidates.

The potential applications of 2-(2-chloro-6-fluorophenyl)-1-3-(2,2,2-trifluoroethoxy)azetidin-1-ylethan-1-one extend beyond kinase inhibition. Preliminary data suggest that it may also exhibit activity against other targets, such as enzymes involved in inflammation and immune response. These findings highlight the broad therapeutic potential of this class of compounds and warrant further investigation.

In conclusion, compound with CAS No. 2034338-77-5 represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity. The presence of key substituents such as chloro, fluoro, and trifluoroethoxy groups contributes to its distinct chemical properties and makes it an attractive target for further research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapies.